![molecular formula C18H25FN2O2 B5623000 (3R*,4R*)-4-cyclopropyl-N-[2-(2-fluorophenyl)ethyl]-4-hydroxy-3-methyl-1-piperidinecarboxamide](/img/structure/B5623000.png)
(3R*,4R*)-4-cyclopropyl-N-[2-(2-fluorophenyl)ethyl]-4-hydroxy-3-methyl-1-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesizing complex molecules like "(3R*,4R*)-4-cyclopropyl-N-[2-(2-fluorophenyl)ethyl]-4-hydroxy-3-methyl-1-piperidinecarboxamide" involves multi-step chemical reactions that carefully introduce and modify functional groups to achieve the desired structure. While specific details on synthesizing this exact compound are scarce, related compounds have been synthesized through reactions involving key steps like Dieckmann cyclization, Mannich reaction, and nucleophilic substitution, indicating the intricate processes involved in constructing such molecules (De Risi et al., 2001).
Molecular Structure Analysis
The molecular structure of compounds closely related to "this compound" showcases the importance of stereochemistry and molecular conformation in defining the compound's properties. X-ray crystallography studies have revealed configurations and conformations essential for biological activity, demonstrating how molecular structure analysis is crucial for understanding the compound's potential interactions and functionalities (Peeters, Blaton, & Ranter, 1994).
Chemical Reactions and Properties
The chemical behavior of this compound and its analogs involves interactions and reactions that highlight their potential utility and reactivity. For example, nucleophilic substitution reactions have been employed to modify similar structures, indicating the presence of reactive sites that can be exploited for further chemical transformations (Katoch-Rouse & Horti, 2003).
Physical Properties Analysis
Understanding the physical properties of "this compound" involves studying its solubility, melting point, and stability. Although specific details on this compound are not provided, related studies on compounds with similar structures have shown how these physical properties can significantly impact their handling and application in various fields (Miyamoto et al., 1987).
Chemical Properties Analysis
The chemical properties of such compounds, including their reactivity with different reagents, stability under various conditions, and the potential for forming derivatives, are crucial for their application in synthesis and drug design. Research into similar compounds has provided insights into how specific functional groups and molecular structures influence these properties, guiding the development of new chemical entities with desired characteristics (Schmitt, Brown, & Perrio, 2013).
properties
IUPAC Name |
(3R,4R)-4-cyclopropyl-N-[2-(2-fluorophenyl)ethyl]-4-hydroxy-3-methylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2O2/c1-13-12-21(11-9-18(13,23)15-6-7-15)17(22)20-10-8-14-4-2-3-5-16(14)19/h2-5,13,15,23H,6-12H2,1H3,(H,20,22)/t13-,18+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCHBBDLOXPHCNU-ACJLOTCBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C2CC2)O)C(=O)NCCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C2CC2)O)C(=O)NCCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.